molecular formula C10H8Cl2O B1514197 3-(2,4-Dichlorophenyl)-2-methylpropenal

3-(2,4-Dichlorophenyl)-2-methylpropenal

Cat. No. B1514197
M. Wt: 215.07 g/mol
InChI Key: LFYROJBISPJGQH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(2,4-Dichlorophenyl)-2-methylpropenal is a useful research compound. Its molecular formula is C10H8Cl2O and its molecular weight is 215.07 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-(2,4-Dichlorophenyl)-2-methylpropenal suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(2,4-Dichlorophenyl)-2-methylpropenal including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

3-(2,4-Dichlorophenyl)-2-methylpropenal

Molecular Formula

C10H8Cl2O

Molecular Weight

215.07 g/mol

IUPAC Name

3-(2,4-dichlorophenyl)-2-methylprop-2-enal

InChI

InChI=1S/C10H8Cl2O/c1-7(6-13)4-8-2-3-9(11)5-10(8)12/h2-6H,1H3

InChI Key

LFYROJBISPJGQH-UHFFFAOYSA-N

Canonical SMILES

CC(=CC1=C(C=C(C=C1)Cl)Cl)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

2,4-dichlorobenzaldehyde (26.26 g, 0.15 mol) was dissolved in toluene (200 mL), and then KOH (8.4 g, 1 eq) in water (183 mL) was added followed by BnEt3NCl. The mixture was cooled to 0° C. and n-propanal (26.15 g, 0.45 mol, 3 eq) in toluene (50 mL) was added dropwise. The mixture was allowed to warm to room temperature and stirred overnight. The organic layer was separated and washed successively with water, brine, dried (MgSO4), and concentrated under reduced pressure. The resulting residue was purified by silica gel chromatography (0-1-2-3% EtOAc in hexanes) to give 17.56 g of 3-(2,4-dichlorophenyl)-2-methylpropenal.
Quantity
26.26 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One
Name
Quantity
8.4 g
Type
reactant
Reaction Step Two
Name
Quantity
183 mL
Type
solvent
Reaction Step Two
Quantity
26.15 g
Type
reactant
Reaction Step Three
Quantity
50 mL
Type
solvent
Reaction Step Three

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